Rheinal

• Molecular Formula: C15H8O5
• Molecular Weight: 268.22 g/mol
• InChI: InChI=1S/C15H8O5/c16-6-7-4-9-13(11(18)5-7)15(20)12-8(14(9)19)2-1-3-10(12)17/h1-6,17-18H
• InChIKey: NJCKPHTYGRPUNK-UHFFFAOYSA-N

Rheinal Procurement Guide: Chemical Identity, Class, and Key Characteristics for Sourcing Decisions

Rheinal (4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-carbaldehyde; CAS not yet assigned) is a synthetic anthraquinone derivative belonging to the same structural family as rhein, aloe-emodin, emodin, and chrysophanol [1]. It is distinguished from its closest analog, rhein, by the presence of an aldehyde (–CHO) functional group at the C-2 position in place of rhein's carboxylic acid (–COOH) [2]. This single functional-group substitution profoundly alters both physicochemical properties and biological activity. Rheinal serves as a key intermediate in the synthesis of diacerein, a clinically used anti-osteoarthritis agent, and is accessible via an eco-friendly catalytic aerial oxidation of aloe-emodin [3].

Chemical class Anthraquinone with C-2 aldehyde (–CHO) moiety

Synthetic utility Diacerein intermediate via catalytic oxidation

Antimicrobial fit S. aureus-targeted screening (MRSA/VRSA)

Spectrum context Narrow-spectrum bactericidal profile

• [1] Saxena D, Kaul G, Akhir A, et al. Comprehensive biological evaluation of Rheinal as a potent antimicrobial, alone and in combination with gentamicin and minocycline targeting MDR S. aureus in vitro and in vivo. Bioorganic Chemistry. 2025;165:108904. doi:10.1016/j.bioorg.2025.108904 View Source
• [2] PhytoBank. Rheinal (PHY0001994). Accessed 2026-04-23. View Source
• [3] Roy BN, Singh GP, Lathi PS. Eco-friendly method for catalytic aerial oxidation of Aloe-emodin to rheinal: An intermediate for diacerein. Indian Journal of Chemistry - Section B. 2012;51B(7):988-991. View Source

Why Rhein or Aloe-Emodin Cannot Substitute for Rheinal in Antimicrobial and Synthetic Applications

Although rhein, aloe-emodin, and rheinal share a common anthraquinone core, the aldehyde moiety of rheinal confers a distinct pharmacological and synthetic profile that is not replicated by its carboxylic acid (rhein) or hydroxymethyl (aloe-emodin) counterparts. The introduction of the aldehyde group was explicitly hypothesized to enhance antibacterial efficacy, a rationale supported by the aldehyde-dependent potency of clinically used antibiotics such as streptomycin and spiramycin [1]. Interchanging rheinal with rhein—which exhibits 32- to 128-fold higher MIC values against S. aureus—would result in a substantial loss of antibacterial potency [1]. Furthermore, rheinal's unique status as a direct diacerein precursor and its compatibility with green catalytic oxidation routes differentiate it from rhein, which typically requires harsher, chromium-based oxidation steps for industrial production [2].

Rheinal Aldehyde pharmacophore

Rhein / Aloe-emodin Carboxylic acid or hydroxymethyl group; potency profile may not transfer

Rheinal synthesis Catalytic O₂ oxidation (Cr-free)

Rhein production Typically requires chromium-based oxidation; sustainability profile differs

Rheinal spectrum Narrow, S. aureus-specific bactericidal

Rhein spectrum Broader but primarily bacteriostatic; spectrum shift likely

• [1] Saxena D, Kaul G, Akhir A, et al. Comprehensive biological evaluation of Rheinal as a potent antimicrobial, alone and in combination with gentamicin and minocycline targeting MDR S. aureus in vitro and in vivo. Bioorganic Chemistry. 2025;165:108904. doi:10.1016/j.bioorg.2025.108904 View Source
• [2] Roy BN, Singh GP, Lathi PS. Eco-friendly method for catalytic aerial oxidation of Aloe-emodin to rheinal: An intermediate for diacerein. Indian Journal of Chemistry - Section B. 2012;51B(7):988-991. View Source

Quantitative Differentiation Evidence for Rheinal Versus Closest Analogs and Standard-of-Care Comparators

Rheinal Achieves 32- to 128-Fold Greater Anti-Staphylococcal Potency Than Rhein (MIC Comparison)

Rheinal demonstrates a minimum inhibitory concentration (MIC) of 0.125 μg/mL against S. aureus ATCC 29213, including multidrug-resistant clinical isolates (MRSA and VRSA), irrespective of their resistance profile [1]. In contrast, the closely related analog rhein displays an MIC range of 4–16 μg/mL against S. aureus as cited within the same study [1]. Independent literature corroborates rhein MICs of 7.8–31.25 μg/mL against MRSA clinical isolates and 12.5 μg/mL against S. aureus reference strains [2][3]. The aldehyde-for-acid substitution thus yields a potency improvement of approximately 32-fold (best case) to 128-fold (worst case) over rhein.

MIC vs Rhein

Cross-study

Rheinal: 0.125 µg/mL
Rhein: 4–16 µg/mL (S. aureus ATCC 29213; MDR isolates)

Supports antimicrobial screening context

MIC endpoint review required

Evidence Dimension	In vitro antibacterial potency (MIC) against S. aureus
Target Compound Data	MIC = 0.125 μg/mL (S. aureus ATCC 29213 and MDR clinical isolates)
Comparator Or Baseline	Rhein: MIC = 4–16 μg/mL (S. aureus, cited in Saxena et al. 2025); Rhein: MIC = 7.8–31.25 μg/mL (MRSA, Joung et al. 2012); Rhein: MIC = 12.5 μg/mL (S. aureus, Folliero et al. 2022)
Quantified Difference	Rheinal is 32× to 128× more potent than rhein on an MIC basis
Conditions	Microbroth dilution assay (CLSI guidelines); S. aureus ATCC 29213, MRSA, VRSA clinical isolates

Why This Matters

For procurement decisions in antimicrobial drug discovery, rheinal's sub-micromolar potency against drug-resistant S. aureus—including last-resort antibiotic-resistant strains—provides a substantially larger therapeutic window than rhein, reducing the compound quantity required for hit-to-lead screening cascades.

• [1] Saxena D, Kaul G, Akhir A, et al. Comprehensive biological evaluation of Rheinal as a potent antimicrobial, alone and in combination with gentamicin and minocycline targeting MDR S. aureus in vitro and in vivo. Bioorganic Chemistry. 2025;165:108904. doi:10.1016/j.bioorg.2025.108904 View Source
• [2] Joung DK, Joung H, Yang DW, et al. Synergistic effect of rhein in combination with ampicillin or oxacillin against methicillin-resistant Staphylococcus aureus. Experimental and Therapeutic Medicine. 2012;3(4):608-612. doi:10.3892/etm.2012.459 View Source
• [3] Folliero V, Palma F, Cattaneo F, et al. Anthraquinone Rhein Exhibits Antibacterial Activity against Staphylococcus aureus. Applied Sciences. 2022;12(17):8690. doi:10.3390/app12178690 View Source

Rheinal Exhibits a Selectivity Index Exceeding 800 Against Eukaryotic Cells, Enabling a Wide Safety Window

Rheinal was found to be safe at concentrations exceeding 512-fold of its MIC against eukaryotic cells, corresponding to a selectivity index (SI) greater than 800 [1]. This SI value is substantially higher than those reported for many clinically used antibiotics; for example, vancomycin and gentamicin typically exhibit SI values below 50 against mammalian cell lines in comparable cytotoxicity assays [2]. The high SI indicates that rheinal selectively targets bacterial cells over host cells, a critical attribute for reducing off-target toxicity in early-stage antimicrobial development.

Selectivity Index

Class-level

SI >800 (safe at >512× MIC)

Reported selectivity index context

Eukaryotic cell assay context; compare with typical antibiotic SI <50–100

Evidence Dimension	Selectivity index (CC₅₀/MIC) against eukaryotic cells
Target Compound Data	SI > 800 (safe at >512× MIC against eukaryotic cells)
Comparator Or Baseline	Typical clinical antibiotics (vancomycin, gentamicin, ciprofloxacin): SI generally < 50–100 in Vero/HepG2/HEK293 cytotoxicity assays (class-level benchmark)
Quantified Difference	Rheinal SI is at least 8- to 16-fold higher than the typical antibiotic selectivity benchmark
Conditions	Eukaryotic cell cytotoxicity assay (cell line not fully specified); MIC against S. aureus ATCC 29213

Why This Matters

A selectivity index exceeding 800 significantly de-risks early-stage antimicrobial programs by demonstrating that the compound discriminates between bacterial and mammalian cells, thereby reducing the probability of attrition due to host-cell cytotoxicity in subsequent lead optimization.

• [1] Saxena D, Kaul G, Akhir A, et al. Comprehensive biological evaluation of Rheinal as a potent antimicrobial, alone and in combination with gentamicin and minocycline targeting MDR S. aureus in vitro and in vivo. Bioorganic Chemistry. 2025;165:108904. doi:10.1016/j.bioorg.2025.108904 View Source
• [2] Katsuno K, Burrows JN, Duncan K, et al. Hit and lead criteria in drug discovery for infectious diseases of the developing world. Nature Reviews Drug Discovery. 2015;14(11):751-758. doi:10.1038/nrd4683 View Source

Rheinal Demonstrates Superior Post-Antibiotic Effect Compared to Vancomycin Against S. aureus

In a direct head-to-head comparison, rheinal displayed a better (more prolonged) post-antibiotic effect (PAE) than vancomycin against S. aureus [1]. Vancomycin, the standard-of-care glycopeptide for severe MRSA infections, exhibits a PAE of approximately 1.2–6.0 hours against S. aureus depending on the strain and experimental conditions [2]. Although the exact PAE duration for rheinal was described qualitatively as 'moderate' in the study highlights, its superiority over vancomycin in the same experimental framework suggests a longer suppression of bacterial regrowth after drug removal.

PAE vs Vancomycin

Head-to-head

Better than vancomycin (qualitative); exact duration not reported

Reported PAE comparison context

Limited quantitative data; strain-dependent PAE

Evidence Dimension	Post-antibiotic effect (PAE) duration against S. aureus
Target Compound Data	PAE described as 'better than vancomycin' and 'moderate' (exact hours not reported in abstract)
Comparator Or Baseline	Vancomycin: PAE = 1.2–6.0 h against S. aureus reference strains (literature range)
Quantified Difference	Rheinal PAE exceeds vancomycin PAE; precise fold-difference unavailable from current public data
Conditions	S. aureus ATCC 29213 and clinical isolates; standard PAE determination by viable count recovery after drug washout

Why This Matters

A PAE superior to vancomycin indicates that rheinal continues to suppress bacterial growth even after drug concentrations fall below the MIC, potentially enabling less frequent dosing in in vivo models and providing a pharmacodynamic advantage over the current last-resort anti-MRSA agent.

• [1] Saxena D, Kaul G, Akhir A, et al. Comprehensive biological evaluation of Rheinal as a potent antimicrobial, alone and in combination with gentamicin and minocycline targeting MDR S. aureus in vitro and in vivo. Bioorganic Chemistry. 2025;165:108904. doi:10.1016/j.bioorg.2025.108904 View Source
• [2] Löwdin E, Odenholt I, Cars O. In Vitro Studies of Pharmacodynamic Properties of Vancomycin against Staphylococcus aureus and Staphylococcus epidermidis. Antimicrobial Agents and Chemotherapy. 1998;42(10):2739-2744. doi:10.1128/AAC.42.10.2739 View Source

Rheinal Is Synthesized via an Eco-Friendly Catalytic Aerial Oxidation Route, Avoiding Toxic Chromium Reagents Required for Rhein Production

Rheinal can be synthesized from aloe-emodin via an eco-friendly catalytic aerial oxidation process using oxovanadium(IV), copper(II) salen, or laccase enzyme catalysts with molecular oxygen as the terminal oxidant, achieving isolated yields of 48–58% under optimized conditions [1]. In contrast, conventional industrial synthesis of rhein from aloe-emodin has historically relied on stoichiometric chromium(VI)-based oxidants or nitrous acid in concentrated sulfuric acid, which generate significant toxic waste streams and require extensive effluent treatment [1][2]. The green catalytic route for rheinal operates at mild temperatures (25–95 °C) and uses biodegradable catalysts, offering a more sustainable procurement option for research groups and manufacturers committed to reducing environmental impact.

Synthesis route

Cross-study

Catalytic aerial oxidation (O₂) using VO/Cu/laccase; Cr-free; yield 48–58%

Supports sustainable synthesis review

Eliminates toxic chromium reagents

Evidence Dimension	Synthesis route sustainability: oxidant type, waste profile, and yield
Target Compound Data	Catalytic aerial oxidation (O₂, VO(acac)₂ or Cu(II) salen or laccase/TEMPO); yield = 48–58% isolated; purity ≥ 98%; mild conditions (25–95 °C, 1 bar O₂)
Comparator Or Baseline	Traditional rhein/diacerein synthesis: stoichiometric CrO₃/H₂SO₄ (chromium-based) or NaNO₂/H₂SO₄ (12–14 volumes); generates toxic heavy-metal waste; high-temperature conditions
Quantified Difference	Complete elimination of toxic chromium reagents; substitution of stoichiometric oxidants with catalytic O₂; 48–58% yield for rheinal vs. variable yields for chromium-based rhein oxidation
Conditions	Aloe-emodin (85% purity) as starting material; 1,4-dioxane or aqueous buffer; catalyst loading 5–30%; reaction time 8–96 h depending on catalyst system

Why This Matters

For procurement in academic and industrial settings subject to environmental, health, and safety (EHS) regulations, rheinal's green synthesis route eliminates the costs and liabilities associated with chromium waste disposal, while also streamlining the supply chain for diacerein manufacturing.

• [1] Roy BN, Singh GP, Lathi PS. Eco-friendly method for catalytic aerial oxidation of Aloe-emodin to rheinal: An intermediate for diacerein. Indian Journal of Chemistry - Section B. 2012;51B(7):988-991. (Also published as WO2011030350A1) View Source
• [2] Di Napoli G. Process for producing rhein and diacerhein. US Patent 5,986,129. 1999. View Source

The Aldehyde-for-Acid Structural Modification in Rheinal Confers Narrow-Spectrum, S. aureus-Specific Bactericidal Activity Absent in Rhein

Rheinal was designed by introducing an aldehyde functionality at the C-2 position of the anthraquinone scaffold, replacing the carboxylic acid group present in rhein. Screening against a panel of Gram-positive and Gram-negative bacteria (E. coli ATCC 25922, K. pneumoniae BAA 1705, A. baumannii BAA 1605, P. aeruginosa ATCC 27853) revealed that rheinal possesses remarkably narrow-spectrum, S. aureus-specific bactericidal activity, with no significant activity against Gram-negative organisms [1]. By comparison, rhein exhibits broader but weaker antibacterial activity (MIC 4–250 μg/mL across various bacterial species) and is primarily bacteriostatic rather than bactericidal [1][2]. This narrow-spectrum profile is advantageous for precision antimicrobial strategies that aim to minimize microbiome disruption.

Spectrum vs Rhein

Class-level

Bactericidal, S. aureus-specific; inactive against tested Gram-negative species

Narrow-spectrum bactericidal context

Gram-negative activity absent; MBC/MIC ratio ≤4 implied

Evidence Dimension	Antibacterial spectrum breadth and bactericidal vs. bacteriostatic character
Target Compound Data	Narrow-spectrum, concentration-dependent bactericidal activity specific to S. aureus (including MRSA/VRSA); inactive against tested Gram-negative species
Comparator Or Baseline	Rhein: broad but weak antibacterial activity (MIC 4–250 μg/mL); primarily bacteriostatic against S. aureus at 12.5 μg/mL; active against some Gram-negative species (e.g., P. gingivalis MIC 2.5 μg/mL)
Quantified Difference	Rheinal is bactericidal (MBC/MIC ratio ≤ 4 implied) and S. aureus-specific; rhein is bacteriostatic with broader but weaker activity
Conditions	Microbroth dilution panel: E. coli ATCC 25922, S. aureus ATCC 29213, K. pneumoniae BAA 1705, A. baumannii BAA 1605, P. aeruginosa ATCC 27853

Why This Matters

For antimicrobial stewardship-aligned procurement, rheinal's narrow-spectrum, bactericidal profile targeting only S. aureus reduces the risk of collateral damage to the commensal microbiota—a key differentiator from broad-spectrum agents that drive dysbiosis and secondary infections.

• [1] Saxena D, Kaul G, Akhir A, et al. Comprehensive biological evaluation of Rheinal as a potent antimicrobial, alone and in combination with gentamicin and minocycline targeting MDR S. aureus in vitro and in vivo. Bioorganic Chemistry. 2025;165:108904. doi:10.1016/j.bioorg.2025.108904 View Source
• [2] Azelmat J, Larente JF, Grenier D. The anthraquinone rhein exhibits synergistic antibacterial activity in association with metronidazole or natural compounds and attenuates virulence gene expression in Porphyromonas gingivalis. Archives of Oral Biology. 2015;60(2):342-348. doi:10.1016/j.archoralbio.2014.11.006 View Source

Optimal Procurement and Deployment Scenarios for Rheinal Based on Differentiated Evidence

Hit-to-Lead Screening for Narrow-Spectrum Anti-MRSA/VRSA Agents

Rheinal's sub-micromolar potency (MIC 0.125 μg/mL) against multidrug-resistant S. aureus, including MRSA and VRSA clinical isolates, combined with a selectivity index exceeding 800, makes it an ideal starting point for medicinal chemistry campaigns targeting drug-resistant staphylococcal infections . Its narrow-spectrum, bactericidal profile aligns with antimicrobial stewardship principles by sparing the commensal microbiome. Procurement teams supporting antibacterial drug discovery should prioritize rheinal over rhein (MIC 4–16 μg/mL) for primary screening cascades where potency and selectivity are critical go/no-go criteria .

Green Chemistry-Compliant Synthesis of Diacerein and Anthraquinone Derivatives

Rheinal serves as a direct intermediate in the synthesis of diacerein, an FDA/EMA-approved agent for osteoarthritis . The eco-friendly catalytic aerial oxidation route from aloe-emodin eliminates toxic chromium reagents, reducing hazardous waste generation and enabling compliance with stringent EHS regulations in pharmaceutical manufacturing . Industrial procurers seeking a sustainable supply chain for diacerein or its analogs should source rheinal produced via the oxovanadium, copper(II) salen, or laccase-catalyzed routes, which use molecular oxygen as the terminal oxidant and operate under mild conditions (25–95 °C) .

Anti-Biofilm and Post-Antibiotic Effect Studies for Device-Associated Infection Models

Rheinal demonstrated activity against pre-formed S. aureus biofilm and exhibited a post-antibiotic effect superior to vancomycin . These properties are directly relevant to the development of antimicrobial coatings for indwelling medical devices (catheters, prosthetic joints) and to pharmacodynamic modeling of dosing regimens. Researchers investigating biofilm eradication or prolonged bacterial growth suppression should select rheinal over vancomycin for comparator studies, given its dual anti-biofilm and PAE advantages in the same experimental system .

In Vivo Murine Skin Infection Models for Proof-of-Concept Efficacy Studies

Rheinal exhibited powerful antibacterial activity in a murine skin infection model of S. aureus, providing in vivo proof-of-concept that translates the in vitro potency and selectivity into a relevant preclinical efficacy endpoint . This demonstrated in vivo activity, combined with a selectivity index exceeding 800, supports procurement of rheinal for animal model studies aimed at validating S. aureus-targeted therapies, especially where vancomycin serves as the standard-of-care comparator but carries the liability of emerging resistance .

Application

Selection Property

Validation Focus

Anti-staphylococcal screening (MRSA/VRSA)

S. aureus-specific potency profile

MIC and selectivity index endpoints

Diacerein intermediate synthesis

Catalytic aerial oxidation compatibility

Green chemistry route review

Biofilm and post-antibiotic effect studies

Reported PAE and anti-biofilm context

Biofilm and pharmacodynamic model endpoints

In vivo S. aureus infection models

In vivo S. aureus model context

Murine skin infection model endpoints